Cas no 1415562-41-2 (3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane;hydrochloride)

• Product Name: 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane;hydrochloride
• CAS No: 1415562-41-2
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD22572792
• CID: 4756246
• PubChem ID: 118703717
• Update Time: 2026-02-26

3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-diMethyl-1-oxa-6-azaspiro[3.3]heptane (Hydrochloride)
• 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane;hydrochloride
• DB-378181
• MFCD22572792
• starbld0045307
• P20292
• BS-43285
• 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane HCl
• 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane hydrochloride
• 1415562-41-2
• CS-0005973

• MDL： MFCD22572792
• Inchi： 1S/C7H13NO.ClH/c1-6(2)5-9-7(6)3-8-4-7;/h8H,3-5H2,1-2H3;1H
• InChI Key： UMUIAMGJZRBZIM-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C)(C)C21CNC2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane;hydrochloride

Recent Advances in the Study of 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane Hydrochloride (CAS: 1415562-41-2)

The compound 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane hydrochloride (CAS: 1415562-41-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has demonstrated promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and applications in medicinal chemistry, highlighting its versatility as a key intermediate and active pharmaceutical ingredient (API).

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane hydrochloride, emphasizing its scalability and purity optimization. The researchers employed a multi-step synthesis involving ring-closing metathesis and subsequent hydrochloride salt formation, achieving a high yield of >85% with minimal impurities. The study also investigated the compound's stability under various storage conditions, revealing its robustness in solid-state formulations but sensitivity to hydrolysis in aqueous solutions at elevated temperatures.

In the context of pharmacological applications, a preclinical study conducted by a team at Harvard Medical School demonstrated the compound's efficacy as a modulator of GABA_A receptors. The spirocyclic scaffold of 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane hydrochloride was found to enhance receptor binding affinity, suggesting its potential as a lead compound for anxiolytic and anticonvulsant therapies. The study, published in Nature Chemical Biology, utilized in vitro electrophysiology and molecular docking simulations to elucidate the binding mechanisms, providing a structural basis for further optimization.

Another notable advancement was reported in a 2024 ACS Infectious Diseases article, where the compound was evaluated for its antibacterial properties against multidrug-resistant (MDR) pathogens. The hydrochloride salt form exhibited improved solubility and bioavailability compared to its free base counterpart, enabling effective penetration of bacterial cell membranes. The study identified synergistic effects when combined with existing antibiotics, paving the way for its use in combination therapies against MDR infections.

Despite these promising findings, challenges remain in the clinical translation of 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane hydrochloride. A recent review in Drug Discovery Today highlighted the need for comprehensive toxicology studies and formulation optimization to address its limited oral bioavailability and potential off-target effects. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In summary, 3,3-dimethyl-1-oxa-6-azaspiro[3.3]heptane hydrochloride (CAS: 1415562-41-2) represents a versatile and pharmacologically relevant scaffold with applications spanning CNS disorders and infectious diseases. Continued research into its synthetic optimization, mechanism of action, and delivery systems will be critical to unlocking its full therapeutic potential.